

Introduction: Unveiling a Potent Cyclopenta-fused Polycyclic Aromatic Hydrocarbon

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 1,2-Cyclopentenophenanthrene

CAS No.: 482-66-6

Cat. No.: B15939737

[Get Quote](#)

1,2-Cyclopentenophenanthrene, also identified by its IUPAC name 16,17-dihydro-15H-cyclopenta[a]phenanthrene, is a polycyclic aromatic hydrocarbon (PAH) characterized by a four-ring system where a cyclopentane ring is fused to the phenanthrene structure.^{[1][2]} As a member of the cyclopenta-fused PAH (CP-PAH) family, it represents a class of compounds that are of significant toxicological interest. Unlike their parent PAHs, which are often products of incomplete combustion, some CP-PAHs have been associated with hormonal disruption and potent carcinogenicity.^{[3][4]} This guide provides a comprehensive overview of the toxicological profile of **1,2-cyclopentenophenanthrene**, synthesizing data on its physicochemical properties, metabolic activation, genotoxicity, and carcinogenic potential to provide a critical resource for researchers in toxicology and drug development.

Physicochemical Characteristics

The toxicological behavior of a compound is intrinsically linked to its physical and chemical properties. These characteristics govern its absorption, distribution, metabolism, and excretion (ADME). For **1,2-cyclopentenophenanthrene**, its high lipophilicity and low aqueous solubility are key determinants of its environmental persistence and bioaccumulation potential.

Property	Value	Source
CAS Registry Number	482-66-6	[1][2]
Molecular Formula	C ₁₇ H ₁₄	[1][2]
Molecular Weight	218.29 g/mol	[1][2]
Appearance	Needles from alcohol or petroleum ether	[1]
Melting Point	135-136 °C	[1]
Octanol/Water Partition Coeff. (logP)	4.482 (Calculated)	[5]
Water Solubility (logS)	-6.16 (Calculated, in mol/L)	[5]

Causality Insight: The high logP value indicates significant lipophilicity, suggesting that **1,2-cyclopentenophenanthrene** will readily partition into lipid-rich environments like cell membranes and adipose tissue. This property facilitates its absorption through dermal, inhalation, and oral routes and contributes to its potential for bioaccumulation.[6]

Metabolic Activation: The Genesis of Toxicity

Like most PAHs, **1,2-cyclopentenophenanthrene** is not directly toxic. Its hazardous properties emerge following metabolic activation, a process primarily mediated by cytochrome P450 (CYP) enzymes.[7] This bioactivation transforms the chemically inert parent molecule into highly reactive electrophilic intermediates capable of damaging cellular macromolecules like DNA.

The metabolic pathway for the parent PAH, phenanthrene, serves as a relevant model. The process is initiated by CYP enzymes (such as CYP1A1, CYP1A2, and CYP1B1), which introduce an epoxide group across a double bond in the aromatic ring.[8] This is followed by hydration via epoxide hydrolase to form a dihydrodiol. A second epoxidation event by CYP enzymes, particularly in the sterically hindered "bay region," produces a highly reactive diol epoxide.[9] These diol epoxides are the ultimate carcinogenic metabolites of many PAHs, as their strained epoxide ring is susceptible to nucleophilic attack by DNA bases.



[Click to download full resolution via product page](#)

Caption: General metabolic activation pathway of PAHs leading to carcinogenic diol epoxides.

Genotoxicity and Mutagenicity

Genotoxicity is a key indicator of a compound's potential to cause cancer. It refers to the ability to damage genetic material (DNA) within a cell. Studies on cyclopenta-fused PAHs consistently demonstrate their genotoxic and mutagenic properties.

A study evaluating a series of 54 polycyclic compounds, which included 29 from the cyclopenta[a]phenanthrene series, found that without exception, all 37 known carcinogens were also mutagenic in the Ames test using *Salmonella typhimurium* TA100.[10] This highlights the strong correlation between mutagenicity and carcinogenicity for this class of compounds.

The in vitro micronucleus assay is another critical test for detecting genotoxic damage. Research on the related isomer, cyclopenta[c]phenanthrene, showed that it induced a significant increase in micronuclei in V79 cells, both with and without metabolic activation (+S9 and -S9), indicating its inherent genotoxic potential. The genotoxic effect was notably higher than that of the positive control, benzo[a]pyrene, particularly after metabolic activation.

Summary of Genotoxicity Data for Cyclopenta[a]phenanthrenes

Compound	Test System	Metabolic Activation	Result	Reference
Cyclopenta[a]phenanthrene series (29 compounds)	S. typhimurium TA100 (Ames Test)	With S9	Carcinogenic compounds were mutagenic	[10]
15,16-dihydro-11-methylcyclopenta[a]phenanthrene-17-one	Mouse Skin Keratinocytes (in vivo)	Endogenous	Significant increase in micronuclei	[4]
15,16-dihydrocyclopenta[a]phenanthrene-17-one	Mouse Skin Keratinocytes (in vivo)	Endogenous	No significant increase in micronuclei	[4]
Cyclopenta[c]phenanthrene	V79 Cells (in vitro) Micronucleus Test)	With and Without S9	Genotoxic (+S9 > -S9)	
11-amino-16,17-dihydro-15H-cyclopenta[a]phenanthrene-17-one	S. typhimurium TA98/TA100	With S9	Highly Mutagenic (129 revertants/nmol)	[11]

Representative Protocol: In Vitro Micronucleus Test

This protocol is based on methodologies described for testing the genotoxicity of cyclopenta-fused PAHs.


Objective: To assess the potential of a test compound to induce chromosomal damage by quantifying the formation of micronuclei in cultured mammalian cells.

Methodology:

- Cell Culture: Chinese Hamster Lung (V79) cells are cultured in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a humidified 5% CO₂ atmosphere.
- Exposure:
 - Cells are seeded in culture plates and allowed to attach for 24 hours.
 - The test compound (**1,2-cyclopentenophenanthrene**) is dissolved in a suitable solvent (e.g., DMSO) and added to the culture medium at various concentrations.
 - Two parallel experiments are conducted: one with a metabolic activation system (S9 mix from Aroclor-1254 induced rat liver) and one without.
 - Positive (e.g., benzo[a]pyrene for +S9, mitomycin C for -S9) and negative (solvent) controls are included.
 - Exposure duration is typically 3-6 hours.
- Cell Harvest:
 - After exposure, the treatment medium is removed, and cells are washed.
 - Cytochalasin B is added to the culture medium to block cytokinesis, leading to the accumulation of binucleated cells.
 - Cells are incubated for a period equivalent to 1.5-2.0 normal cell cycles.
- Slide Preparation:
 - Cells are harvested by trypsinization.
 - A hypotonic treatment (e.g., with KCl solution) is applied to swell the cells.
 - Cells are fixed using a methanol/acetic acid solution.
 - The cell suspension is dropped onto clean microscope slides and air-dried.
- Staining and Analysis:

- Slides are stained with a DNA-specific stain (e.g., Giemsa or DAPI).
- At least 2000 binucleated cells per concentration are scored under a microscope for the presence of micronuclei.
- The frequency of micronucleated binucleated cells is calculated.

Trustworthiness Check: The inclusion of both positive and negative controls is essential to validate the assay's sensitivity and specificity. A statistically significant, dose-dependent increase in micronuclei frequency relative to the negative control indicates a positive genotoxic result.



[Click to download full resolution via product page](#)

Caption: Workflow for the in vitro micronucleus genotoxicity assay.

Carcinogenicity

The carcinogenic potential of the cyclopenta[a]phenanthrene class is well-documented, although data on the unsubstituted parent compound is less specific than for its derivatives. The structure-activity relationship is a critical aspect of their carcinogenicity.

A landmark study compared the tumorigenicity of 15,16-dihydro-11-methylcyclopenta[a]phenanthren-17-one with its unmethylated parent compound in mouse skin.^[4] The 11-methyl derivative proved to be a potent cancer initiator, whereas the unmethylated version was non-carcinogenic in the same model.^[4] This demonstrates that small structural modifications, such as the addition of a methyl group in a specific position, can dramatically amplify carcinogenic activity. This is likely because the methyl group enhances the formation or stability of the ultimate carcinogenic diol epoxide metabolite in the bay region.


The correlation between the induction of micronuclei and cancer-initiating potential was also confirmed in this study. Only the carcinogenic 11-methyl derivative caused a statistically significant increase in micronuclei in epidermal keratinocytes, further solidifying the link between genotoxicity and carcinogenicity for this compound class.^[4]

Integrated Mechanism of Toxic Action

The toxicological profile of **1,2-cyclopentenophenanthrene** is defined by a clear, multi-step mechanism rooted in its metabolic activation.

- **Uptake and Distribution:** Due to its lipophilicity, the compound is readily absorbed and distributed to tissues, particularly the liver, where metabolic enzymes are abundant.
- **Metabolic Activation:** CYP450 enzymes convert the parent compound into a reactive bay-region diol epoxide.
- **DNA Adduct Formation:** The electrophilic diol epoxide covalently binds to the nucleophilic sites on DNA bases (primarily guanine), forming bulky DNA adducts.
- **Mutagenesis:** If not repaired by cellular DNA repair mechanisms, these adducts can cause mispairing during DNA replication, leading to permanent mutations (e.g., G to T transversions).

- Carcinogenesis: The accumulation of mutations in critical genes, such as proto-oncogenes and tumor suppressor genes, can disrupt cell cycle control and initiate the process of cancer.



[Click to download full resolution via product page](#)

Caption: The mechanistic pathway from metabolic activation to cancer initiation for PAHs.

Conclusion and Future Directions

The available evidence strongly indicates that **1,2-cyclopentenophenanthrene** and its derivatives are genotoxic and potentially carcinogenic compounds. Their toxicity is not inherent but is a direct consequence of metabolic activation to reactive diol epoxides that damage DNA. While much of the carcinogenicity data comes from studies on substituted derivatives, the consistent genotoxicity observed across the class suggests that the unsubstituted parent compound warrants significant toxicological concern.

Data Gaps and Future Research:

- In Vivo Carcinogenicity: A comprehensive, long-term animal bioassay on unsubstituted **1,2-cyclopentenophenanthrene** is needed to definitively classify its carcinogenic potential.
- Detailed Metabolism: While parallels can be drawn to phenanthrene, specific metabolic profiling of **1,2-cyclopentenophenanthrene** using human-derived enzyme systems would provide more accurate data for human health risk assessment.
- Toxicokinetics: Detailed ADME studies are required to understand its bioavailability, tissue distribution, and clearance rates, which are crucial for exposure modeling.

For professionals in drug development, the potent genotoxicity of this structural class serves as a cautionary example of how seemingly stable aromatic systems can be converted into

powerful mutagens by metabolic processes. Understanding these mechanisms is fundamental to designing safer chemical entities and conducting robust toxicological risk assessments.

References

- Rudnicka, K., Łuczyński, M. K., & Góra, M. (2013). Genotoxicity of cyclopenta[c]phenanthrene and its two derivatives based on an in vitro micronucleus test. *Environmental Contamination Toxicology*, 135, 1-6.
- Coombs, M. M., & Dixon, H. B. F. (1965). Potentially carcinogenic cyclopenta[a]phenanthrenes (**1,2-cyclopentenophenanthrenes**). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether. *Journal of the Chemical Society C: Organic*. [3](#)
- DrugFuture. (n.d.). **1,2-Cyclopentenophenanthrene**. Chemical Index Database. [1](#)
- Cavalieri, E. L., Rogan, E. G., & Coombs, M. M. (1992). Tumorigenicity of cyclopenta[a]phenanthrene derivatives and micronucleus induction in mouse skin. *Carcinogenesis*, 13(3), 329-32. [4](#)
- Coombs, M. M., Dixon, C., & Kissonerghis, A. M. (1976). Evaluation of the mutagenicity of compounds of known carcinogenicity, belonging to the benz[a]anthracene, chrysene, and cyclopenta[a]phenanthrene series, using Ames's test. *Cancer Research*, 36(12), 4525-9.
- Coombs, M. M. (1966). Potentially carcinogenic cyclopenta[a]phenanthrenes (**1,2-cyclopentenophenanthrenes**). Part II. Derivatives containing further unsaturation in ring D. *Journal of the Chemical Society C*.
- PubChem. (n.d.). **1,2-Cyclopentenophenanthrene**. National Center for Biotechnology Information.
- Cheméo. (n.d.). Chemical Properties of **1,2-Cyclopentenophenanthrene** (CAS 482-66-6).
- Schober, W., et al. (2010). Metabolic activation of phenanthrene by human and mouse cytochromes P450 and pharmacokinetics in CYP1A2 knockout mice. *Chemico-Biological Interactions*, 183(1), 136-45.

- Ioannides, C., et al. (2001). Mutagenicity of bay-region amino-substituted cyclopenta[a]phenanthrenes and 2- and 5-aminochrysene. *Mutation Research*, 492(1-2), 83-9.
- Wang, J., et al. (2022). The effect of alkyl substitution on the oxidative metabolism and mutagenicity of phenanthrene. *Archives of Toxicology*, 96(5), 1465-1479.
- Agency for Toxic Substances and Disease Registry (ATSDR). (1995). Toxicological Profile for Polycyclic Aromatic Hydrocarbons (PAHs). U.S. Department of Health and Human Services.
- He, S., et al. (2012). Phenanthrene Metabolism in Smokers: Use of a Two-Step Diagnostic Plot Approach to Identify Subjects with Extensive Metabolic Activation. *Chemical Research in Toxicology*, 25(5), 1066-77.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. 1,2-Cyclopentenophenanthrene [drugfuture.com]
- 2. 1,2-Cyclopentenophenanthrene | C17H14 | CID 160484 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Potentially carcinogenic cyclopenta[a]phenanthrenes (1,2-cyclopentenophenanthrenes). Part I. A new synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene and the phenanthrene analogue of 18-norœstrone methyl ether - *Journal of the Chemical Society C: Organic* (RSC Publishing) [pubs.rsc.org]
- 4. Tumorigenicity of cyclopenta[a]phenanthrene derivatives and micronucleus induction in mouse skin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. 1,2-Cyclopentenophenanthrene (CAS 482-66-6) - Chemical & Physical Properties by Cheméo [cheméo.com]
- 6. atsdr.cdc.gov [atsdr.cdc.gov]
- 7. The effect of alkyl substitution on the oxidative metabolism and mutagenicity of phenanthrene - PMC [pmc.ncbi.nlm.nih.gov]

- 8. Metabolic activation of phenanthrene by human and mouse cytochromes P450 and pharmacokinetics in CYP1A2 knockout mice - PubMed [[pubmed.ncbi.nlm.nih.gov](#)]
- 9. Phenanthrene Metabolism in Smokers: Use of a Two-Step Diagnostic Plot Approach to Identify Subjects with Extensive Metabolic Activation - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 10. Evaluation of the mutagenicity of compounds of known carcinogenicity, belonging to the benz[a]anthracene, chrysene, and cyclopenta[a]phenanthrene series, using Ames's test - PubMed [[pubmed.ncbi.nlm.nih.gov](#)]
- 11. Mutagenicity of bay-region amino-substituted cyclopenta[a]phenanthrenes and 2- and 5-aminochrysene - PubMed [[pubmed.ncbi.nlm.nih.gov](#)]
- To cite this document: BenchChem. [Introduction: Unveiling a Potent Cyclopenta-fused Polycyclic Aromatic Hydrocarbon]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15939737/docs#introduction-unveiling-a-potent-cyclopenta-fused-polycyclic-aromatic-hydrocarbon>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check